Cas no 31665-64-2 (1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester)

• Product Name: 1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester
• CAS No: 31665-64-2
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 315838
• PubChem ID: 343223
• Update Time: 2025-04-19

1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester
• methyl 5-amino-1-cyclohexylimidazole-4-carboxylate
• 5-amino-1-cyclohexyl-1H-imidazole-4-carboxylic acid methyl ester
• AC1L7XVH
• AG-F-05662
• CTK4G7549
• Methyl 5-amino-1-cyclohexyl-1H-imidazole-4-carboxylate
• METHYL 5-AMINO-1-CYCLOHEXYL-IMIDAZOLE-4-CARBOXYLATE
• NSC382328
• 31665-64-2
• DQ6X2UC1YD
• DTXSID40185562
• NSC 382328
• UNII-DQ6X2UC1YD
• IMIDAZOLE-4-CARBOXYLIC ACID, 5-AMINO-1-CYCLOHEXYL-, METHYL ESTER
• 1H-IMIDAZOLE-4-CARBOXYLIC ACID, 5-AMINO-1-CYCLOHEXYL-, METHYL ESTER
• NSC-382328

• Inchi： 1S/C11H17N3O2/c1-16-11(15)9-10(12)14(7-13-9)8-5-3-2-4-6-8/h7-8H,2-6,12H2,1H3
• InChI Key： LGTJJFRUTYSDCM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(N)N(C=N1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 223.13221
• Monoisotopic Mass: 223.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 429.6°Cat760mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.621
• PSA: 70.14
• LogP: 2.33830